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Compound of Interest

Compound Name: CAY10509

Cat. No.: B570661

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the recommended storage, stability,
and experimental use of CAY10509, a potent and selective FP receptor agonist. The following
protocols and data are intended to guide researchers in the effective use of this compound in
their studies.

Product Information and Stability

CAY10509 is an analog of Prostaglandin F2a (PGF2a) and acts as a potent agonist for the
prostaglandin F receptor (FP receptor). Its chemical structure and properties make it a valuable
tool for investigating FP receptor signaling and its physiological roles.

Table 1: Storage and Stability of CAY10509

Parameter Recommendation

Storage Temperature -20°C[1][2][3]

Physical Format Supplied as a solution in ethyl acetate[1][2]
Long-term Stability At least 1 year when stored as directed[1]

Solubility
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Proper dissolution of CAY10509 is critical for accurate and reproducible experimental results.
The following table summarizes its solubility in various common laboratory solvents.

Table 2: Solubility of CAY10509

Solvent Approximate Solubility
DMF 50 mg/mL[1]

DMSO 50 mg/mL[1]

Ethanol 100 mg/mL][1]

PBS (pH 7.2) 0.25 mg/mL[1]

Signaling Pathway

CAY10509 exerts its biological effects by activating the FP receptor, a G-protein coupled
receptor (GPCR). Activation of the FP receptor initiates a downstream signaling cascade that
plays a crucial role in various physiological processes.

Click to download full resolution via product page

Caption: CAY10509 activates the FP receptor, leading to downstream signaling.
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Experimental Protocols

The following are detailed protocols for common in vitro assays to characterize the activity of
CAY10509.

Preparation of CAY10509 Stock Solution

A concentrated stock solution is prepared for serial dilution to the desired final concentrations
for experiments.

Materials:

CAY10509 solution in ethyl acetate

Anhydrous DMSO or Ethanol

Sterile, amber microcentrifuge tubes

Inert gas (e.g., argon or nitrogen)

Protocol:

Warm the vial of CAY10509 to room temperature before opening.

o Under a stream of inert gas, evaporate the ethyl acetate solvent.

o Reconstitute the dried CAY10509 in a suitable solvent such as anhydrous DMSO or ethanol
to a final concentration of 10 mg/mL.

 Aliquot the stock solution into sterile, amber microcentrifuge tubes to minimize freeze-thaw
cycles.

e Store the stock solution at -20°C.
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Caption: Workflow for preparing a CAY10509 stock solution.

In Vitro Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation
of the FP receptor by CAY105009.

Materials:
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o Cells expressing the FP receptor (e.g., HEK293 cells stably transfected with the human FP
receptor)

e Cell culture medium (e.g., DMEM)

e Fetal Bovine Serum (FBS)

o Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

o Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM)
» Probenecid (optional, to prevent dye leakage)

e 96-well black, clear-bottom microplates

» Fluorescence plate reader with an injection system

Protocol:

o Cell Seeding: Seed FP receptor-expressing cells into a 96-well black, clear-bottom
microplate at a density that will result in a confluent monolayer on the day of the assay.
Culture overnight at 37°C in a 5% CO:z incubator.

e Dye Loading:

o Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 UM Fluo-4 AM) in
HBSS with 20 mM HEPES. Probenecid (2.5 mM) can be included to improve dye
retention.

o Remove the culture medium from the cells and wash once with HBSS.
o Add 100 pL of the dye loading buffer to each well and incubate for 45-60 minutes at 37°C.

o Compound Preparation: Prepare serial dilutions of CAY10509 in HBSS at 2x the final desired
concentration.

¢ Measurement:
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o Wash the cells twice with HBSS to remove excess dye.

o Add 100 pL of HBSS to each well.

o Place the plate in a fluorescence plate reader and allow it to equilibrate to 37°C.
o Measure the baseline fluorescence for 15-30 seconds.

o Inject 100 pL of the 2x CAY10509 solution into the wells.

o Immediately begin measuring the fluorescence intensity at appropriate excitation and
emission wavelengths (e.g., EX'Em = 490/525 nm for Fluo-4) for 2-5 minutes.

o Data Analysis: The change in fluorescence intensity over time reflects the increase in
intracellular calcium. Calculate the peak fluorescence response and plot it against the
concentration of CAY10509 to determine the ECso value.

In Vitro Smooth Muscle Contraction Assay (Collagen Gel
Contraction)

This assay assesses the ability of CAY10509 to induce contraction in smooth muscle cells
embedded in a 3D collagen matrix.

Materials:

Primary smooth muscle cells (e.g., human bronchial or aortic smooth muscle cells)
e Cell culture medium

o Type I rat tail collagen

» Neutralizing buffer (e.g., 5x DMEM, 0.2 M HEPES, 0.1 M NaOH)

o 24-well tissue culture plates

¢ Digital imaging system

Protocol:
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e Cell Preparation: Culture smooth muscle cells to 80-90% confluency. Harvest the cells by
trypsinization and resuspend in serum-free medium.

o Collagen Gel Preparation:

o On ice, mix the cell suspension with the collagen solution and neutralizing buffer to
achieve a final collagen concentration of 1.5-2.0 mg/mL and a cell density of 1-2 x 10°
cells/mL.

o Quickly dispense 0.5 mL of the cell-collagen mixture into each well of a 24-well plate.

o Gel Polymerization: Incubate the plate at 37°C for 30-60 minutes to allow the collagen to
polymerize.

o Contraction Assay:

o After polymerization, gently detach the gels from the sides of the wells using a sterile
pipette tip.

o Add 1 mL of serum-free medium containing the desired concentration of CAY10509 or
vehicle control to each well.

o Place the plate in a 37°C incubator.
o Measurement and Analysis:

o At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), capture images of the gels using a
digital imaging system.

o Measure the area of the gels using image analysis software.

o The degree of contraction is expressed as the percentage decrease in gel area compared
to the initial area. Plot the percentage of contraction against the concentration of
CAY105009.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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